Cas no 1216411-23-2 (N-(4,6-difluoro-1,3-benzothiazol-2-yl)-N-[2-(dimethylamino)ethyl]-4-phenoxybenzamide hydrochloride)

• Product Name: N-(4,6-difluoro-1,3-benzothiazol-2-yl)-N-[2-(dimethylamino)ethyl]-4-phenoxybenzamide hydrochloride
• CAS No: 1216411-23-2
• MF: C₂₄H₂₂ClF₂N₃O₂S
• MW: 489.965190410614
• CID: 5507371
• Update Time: 2025-06-26

N-(4,6-difluoro-1,3-benzothiazol-2-yl)-N-[2-(dimethylamino)ethyl]-4-phenoxybenzamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• N-(4,6-difluoro-1,3-benzothiazol-2-yl)-N-[2-(dimethylamino)ethyl]-4-phenoxybenzamide:hydrochloride
• N-(4,6-difluoro-1,3-benzothiazol-2-yl)-N-[2-(dimethylamino)ethyl]-4-phenoxybenzamide hydrochloride

• Inchi： 1S/C24H21F2N3O2S.ClH/c1-28(2)12-13-29(24-27-22-20(26)14-17(25)15-21(22)32-24)23(30)16-8-10-19(11-9-16)31-18-6-4-3-5-7-18;/h3-11,14-15H,12-13H2,1-2H3;1H
• InChI Key： LYDONHWWZVTGCY-UHFFFAOYSA-N
• SMILES： C(N(C1=NC2=C(F)C=C(F)C=C2S1)CCN(C)C)(=O)C1=CC=C(OC2=CC=CC=C2)C=C1.[H]Cl

Additional information on N-(4,6-difluoro-1,3-benzothiazol-2-yl)-N-[2-(dimethylamino)ethyl]-4-phenoxybenzamide hydrochloride

Research Brief on N-(4,6-difluoro-1,3-benzothiazol-2-yl)-N-[2-(dimethylamino)ethyl]-4-phenoxybenzamide hydrochloride (CAS: 1216411-23-2)

The compound N-(4,6-difluoro-1,3-benzothiazol-2-yl)-N-[2-(dimethylamino)ethyl]-4-phenoxybenzamide hydrochloride (CAS: 1216411-23-2) has recently emerged as a promising candidate in chemical biology and pharmaceutical research. This benzothiazole derivative has attracted significant attention due to its potential therapeutic applications and unique mechanism of action. Recent studies have focused on its molecular interactions, pharmacokinetic properties, and potential indications in various disease models.

Structural analysis reveals that this compound features a difluorobenzothiazole core linked to a phenoxybenzamide moiety through a dimethylaminoethyl spacer. The hydrochloride salt form enhances its solubility and bioavailability, making it particularly suitable for pharmaceutical development. The presence of fluorine atoms at the 4 and 6 positions of the benzothiazole ring significantly influences its binding affinity to biological targets.

Recent in vitro studies have demonstrated potent inhibitory activity against several kinase targets, particularly showing nanomolar affinity for certain cancer-related kinases. The compound's selectivity profile has been extensively characterized through kinase panel screening, revealing promising specificity that could minimize off-target effects in therapeutic applications. Molecular docking simulations suggest that the difluorobenzothiazole group plays a crucial role in target binding through unique halogen bonding interactions.

Pharmacokinetic evaluations in rodent models indicate favorable absorption and distribution characteristics, with moderate plasma protein binding and good blood-brain barrier penetration. Metabolism studies using liver microsomes have identified the major metabolic pathways, with the dimethylaminoethyl side chain being the primary site of modification. These findings have important implications for potential drug-drug interactions and dosing regimen design.

Current preclinical research is exploring this compound's efficacy in various cancer models, particularly focusing on its ability to overcome resistance to existing therapies. Early results show synergistic effects when combined with standard chemotherapeutic agents, suggesting potential for combination therapy approaches. The compound's mechanism appears to involve both direct kinase inhibition and modulation of downstream signaling pathways.

Future research directions include optimization of the lead compound through structure-activity relationship studies, with particular attention to improving metabolic stability and reducing potential cardiotoxicity. Several analogs are currently in development to explore the pharmacophore requirements while maintaining the favorable biological activity of the parent molecule. The compound's unique chemical scaffold also presents opportunities for development as a chemical probe in basic research applications.

In conclusion, N-(4,6-difluoro-1,3-benzothiazol-2-yl)-N-[2-(dimethylamino)ethyl]-4-phenoxybenzamide hydrochloride represents an exciting development in medicinal chemistry, with potential applications in oncology and possibly other therapeutic areas. The compound's distinctive structural features and promising biological profile warrant continued investigation to fully realize its therapeutic potential.